Cas no 96400-45-2 (Luteolin 7-diglucuronide)

• Product Name: Luteolin 7-diglucuronide
• CAS No: 96400-45-2
• MF: C₂₇H₂₆O₁₈
• MW: 638.484549999237
• CID: 2068418
• PubChem ID: 5282153
• Update Time: 2024-12-09

Luteolin 7-diglucuronide Chemical and Physical Properties

Names and Identifiers

• 7-O-[Glucurosyl-(1→2)-glucuronoside]-3',4',5,7-Tetrahydroxyflavone
• 3′,4′,5,7-Tetrahydroxyflavone 7-diglucuronide
• Luteolin 7-O-beta-D-diglucuronide
• Luteolin 7-diglucuronide
• luteolin-7-O-[beta-D-glucuronosyl-(1->2)-beta-D-glucuronide]
• luteolin-7-O-[beta-glucuronosyl-(1->2)-beta-glucuronide]
• C27H26O18
• (2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-6-carboxy-2-[2-(3,4-dihydroxyphenyl)-5-hydroxy-4-oxochromen-7-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Q27127061
• (2S,3S,4S,5R,6R)-6-(((2S,3R,4S,5S,6S)-6-Carboxy-2-((2-(3,4-dihydroxyphenyl)-5-hydroxy-4
• Luteloin-7-O-diglucuronide
• 2-(3,4-Dihydroxyphenyl)-5-hydroxy-4-oxo-4H-1-benzopyran-7-yl 2-O-β-D-glucopyranuronosyl-β-D-glucopyranosiduronic acid (ACI)
• D
• MS-30898
• 96400-45-2
• CHEBI:60077
• E87152
• AKOS040740834
• CS-0111085
• HY-N7269
• (2S,3S,4S,5R,6R)-6-(((2S,3R,4S,5S,6S)-6-Carboxy-2-((2-(3,4-dihydroxyphenyl)-5-hydroxy-4-oxo-4H-chromen-7-yl)oxy)-4,5-dihydroxytetrahydro-2H-pyran-3-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• 3',4',5,7-Tetrahydroxyflavone 7-diglucuronide
• (2S,3S,4S,5R,6R)-6-{[(2S,3R,4S,5S,6S)-6-carboxy-2-{[2-(3,4-dihydroxyphenyl)-5-hydroxy-4-oxochromen-7-yl]oxy}-4,5-dihydroxyoxan-3-yl]oxy}-3,4,5-trihydroxyoxane-2-carboxylic acid
• DA-55077

• Inchi： 1S/C27H26O18/c28-9-2-1-7(3-10(9)29)13-6-12(31)15-11(30)4-8(5-14(15)42-13)41-27-23(19(35)18(34)22(44-27)25(39)40)45-26-20(36)16(32)17(33)21(43-26)24(37)38/h1-6,16-23,26-30,32-36H,(H,37,38)(H,39,40)/t16-,17-,18-,19-,20+,21-,22-,23+,26-,27+/m0/s1
• InChI Key： PBBVWJQPAZYQDB-DBFWEQBMSA-N
• SMILES： O=C1C=C(C2C=CC(O)=C(O)C=2)OC2C=C(C=C(C1=2)O)O[C@@H]1O[C@H](C(=O)O)[C@@H](O)[C@H](O)[C@H]1O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](C(=O)O)O1

Computed Properties

• Exact Mass: 638.11191398 g/mol
• Monoisotopic Mass: 638.11191398 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 45
• Rotatable Bond Count: 7
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 638.5
• XLogP3: -0.6
• Topological Polar Surface Area: 300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glucuronides